Cas no 4947-89-1 (1-(3-Chlorophenyl)thiourea)

1-(3-Chlorophenyl)thiourea structure
1-(3-Chlorophenyl)thiourea structure
Product Name:1-(3-Chlorophenyl)thiourea
CAS No:4947-89-1
MF:C7H7ClN2S
MW:186.661878824234
MDL:MFCD00022165
CID:85188
PubChem ID:2734794
Update Time:2025-04-18

1-(3-Chlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorophenylthiourea
    • 1-(3-CHLOROPHENYL)-2-THIOUREA
    • (3-Chlorophenyl)thiourea
    • (3-Chloro-phenyl)-thiourea
    • 1-(3-Chlorophenyl)thiourea
    • N-(3-chlorophenyl)thiourea
    • (m-Chlorophenyl)thiourea
    • 1-(m-Chlorophenyl)thiourea
    • NSC 164965
    • m-Chlorophenylthiourea
    • 3-Chlorophenyl thiourea
    • Thiourea, (3-chlorophenyl)-
    • 3-(Chlorophenyl)thiourea
    • Urea, 1-(m-chlorophenyl)-2-thio-
    • Thiourea, (3-chlorophenyl)- (9CI)
    • 1-(3-chlorophenyl) thiourea
    • MLS000756342
    • amino[(3-chlorophenyl)amino]methane-1-thione
    • NSC164965
    • WLN: SUYZMR CG
    • BS-4014
    • LSYZRUOXXOTVAV-UHFFFAOYSA-N
    • NCGC00246756-01
    • UNII-37YY52HH2D
    • C3168
    • BRN 2090370
    • MFCD00022165
    • 4-12-00-01155 (Beilstein Handbook Reference)
    • Z199466968
    • NSC-164965
    • EN300-28844
    • SMR000528688
    • SCHEMBL10783714
    • AKOS000269516
    • THIOUREA, N-(3-CHLOROPHENYL)-
    • D89545
    • 37YY52HH2D
    • SCHEMBL653292
    • DTXSID10197798
    • 4947-89-1
    • CS-0116703
    • CHEMBL1366333
    • FT-0615514
    • A827726
    • BBL027871
    • STL374097
    • DB-018499
    • MDL： MFCD00022165
    • Inchi： 1S/C7H7ClN2S/c8-5-2-1-3-6(4-5)10-7(9)11/h1-4H,(H3,9,10,11)
    • InChI Key： LSYZRUOXXOTVAV-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)NC(N)=S
    • BRN： 2090370

Computed Properties

  • Exact Mass: 186.00200
  • Monoisotopic Mass: 186.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.1

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.441
  • Melting Point: 137.0 to 141.0 deg-C
  • Boiling Point: 296.7°C at 760 mmHg
  • Flash Point: 133.2°C
  • Refractive Index: 1.727
  • PSA: 70.14000
  • LogP: 2.76880
  • Solubility: Uncertain

1-(3-Chlorophenyl)thiourea Security Information

  • Symbol: GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H300
  • Warning Statement： P264-P270-P301+P310+P330-P405-P501
  • Hazardous Material transportation number：2811
  • Hazard Category Code： 36/37/38-28
  • Safety Instruction： S45-S36/37/39-S28A-S22
  • RTECS：YS7000000
  • Hazardous Material Identification： T+
  • HazardClass：6.1
  • PackingGroup：II
  • Storage Condition：(BD86176)
  • Risk Phrases：R28
  • Packing Group：II
  • Safety Term：6.1

1-(3-Chlorophenyl)thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(3-Chlorophenyl)thiourea Pricemore >>

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